Cas no 182370-58-7 (2-Aziridinecarboxaldehyde, 1-[(1S)-1-phenylethyl]-, (2R)-)

• Product Name: 2-Aziridinecarboxaldehyde, 1-[(1S)-1-phenylethyl]-, (2R)-
• CAS No: 182370-58-7
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 1373927
• PubChem ID: 15286353
• Update Time: 2025-04-20

2-Aziridinecarboxaldehyde, 1-[(1S)-1-phenylethyl]-, (2R)- Chemical and Physical Properties

Names and Identifiers

• 2-Aziridinecarboxaldehyde, 1-[(1S)-1-phenylethyl]-, (2R)-
• (2R)-1-[(1S)-1-phenylethyl]aziridine-2-carbaldehyde
• SCHEMBL294258
• DTXSID80571001
• 182370-58-7

• Inchi： 1S/C11H13NO/c1-9(12-7-11(12)8-13)10-5-3-2-4-6-10/h2-6,8-9,11H,7H2,1H3/t9-,11+,12?/m0/s1
• InChI Key： FSEPAAIMOIHFQW-WKAHHKJFSA-N
• SMILES： O=C[C@H]1CN1[C@@H](C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 175.09979
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 20.1Ų

Experimental Properties

• PSA: 20.08